Cas no 1308932-93-5 (rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid)

• Product Name: rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• CAS No: 1308932-93-5
• MF: C₉H₉N₃O₄S₂
• MW: 287.315459012985
• CID: 5655174
• PubChem ID: 672635
• Update Time: 2025-06-08

rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(benzo[c][1,2,5]thiadiazole-4-sulfonamido)propanoic acid
• EN300-26981397
• EN300-27708290
• AKOS005995499
• rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• rel-(2R)-2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• 1308932-93-5

• Inchi： 1S/C9H9N3O4S2/c1-5(9(13)14)12-18(15,16)7-4-2-3-6-8(7)11-17-10-6/h2-5,12H,1H3,(H,13,14)/t5-/m1/s1
• InChI Key： FIGWKCMUEACGHJ-RXMQYKEDSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N[C@@H](C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 287.00344812g/mol
• Monoisotopic Mass: 287.00344812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid

Rel-(2R)-2-(2,1,3-Benzothiadiazole-4-sulfonamido)propanoic Acid (CAS No. 1308932-93-5): A Comprehensive Overview

Rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid (CAS No. 1308932-93-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzothiadiazole sulfonamide, has garnered attention due to its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The molecular structure of rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid is characterized by a benzothiadiazole moiety linked to a sulfonamide group and a propanoic acid chain. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various applications. The benzothiadiazole ring is known for its electron-withdrawing nature, which can influence the compound's reactivity and stability. The sulfonamide group, on the other hand, is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid could be a promising candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid has also shown promise in the field of cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as NF-κB and MAPK. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.

The pharmacokinetic properties of rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both preclinical and clinical studies. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. Preclinical studies on rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid have shown promising results in terms of toxicity and side effects. Animal models have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings provide a strong foundation for advancing this compound into clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins. These computational models help predict the compound's activity and guide the design of more potent analogs with improved pharmacological profiles.

In conclusion, rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid (CAS No. 1308932-93-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in areas such as inflammation and cancer. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical applications.